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Compound of Interest

Compound Name: m-PEG4-Amine

Cat. No.: B1677522 Get Quote

Essential Safety and Handling Guide for m-PEG4-
Amine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling m-PEG4-Amine. The following procedures are

based on the available safety data and best practices for laboratory safety.

Hazard Identification and Personal Protective Equipment
(PPE)
While the Safety Data Sheet (SDS) for m-PEG4-Amine indicates no known OSHA hazards, it

may be harmful if inhaled, swallowed, or absorbed through the skin and can cause eye, skin,

and respiratory tract irritation.[1] Therefore, a comprehensive personal protective equipment

(PPE) strategy is essential.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification

Eye and Face Protection

Chemical splash goggles that meet ANSI Z87.1

standards are mandatory.[2] A face shield

should be worn over goggles when there is a

significant risk of splashes.[2][3]

Skin Protection

A standard lab coat should be worn.[2]

Chemical-resistant gloves are required. Nitrile

gloves are commonly used for basic hand

protection against chemical residue.[4]

However, for prolonged or direct contact with

amines, nitrile gloves may offer poor resistance.

[5] Consider using thicker gloves or double-

gloving.[3] Always consult the glove

manufacturer's resistance guide for specific

chemicals. Closed-toe shoes and long pants are

required.[2]

Respiratory Protection

All work with m-PEG4-Amine should be

conducted in a certified chemical fume hood to

minimize the inhalation of vapors.[2] If

engineering controls are not sufficient, a

NIOSH-approved respirator should be used.[1]

[6]

Quantitative Data Summary
The following table summarizes the available quantitative data for m-PEG4-Amine.
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Property Value

Molecular Formula C9H21NO4

Molecular Weight 207.3 g/mol

Purity >98%

Appearance Solid

Storage -20°C

Source: BroadPharm[7]

Operational and Disposal Plan
Adherence to a strict operational workflow and disposal plan is critical for safely handling m-
PEG4-Amine.

Experimental Protocols: Step-by-Step Handling
Procedure

Preparation: Before starting any experiment, assemble all necessary equipment and

reagents. Ensure that a chemical spill kit appropriate for amines is readily available.

Donning PPE: Put on all required PPE as outlined in the table above before entering the

designated work area.

Handling:

Conduct all manipulations of m-PEG4-Amine within a certified chemical fume hood to

prevent inhalation of vapors.[2]

Avoid contact with skin, eyes, and clothing.[3]

Keep containers tightly closed when not in use.[3]

Post-Experiment:
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Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Properly doff PPE, removing gloves using a technique that avoids skin contact with the

outer contaminated surface.[3]

Wash hands thoroughly after handling.[8]

Disposal Plan
All waste containing m-PEG4-Amine must be treated as hazardous waste.

Waste Collection: Collect all waste, including empty containers, contaminated PPE, and spill

cleanup materials, in a clearly labeled, sealed, and chemically compatible container.[3]

Disposal: Dispose of waste in accordance with all federal, state, and local environmental

control regulations.[1]

Visualizing Safe Handling and Hazard Control
The following diagrams illustrate the workflow for safely handling m-PEG4-Amine and the

logical approach to hazard mitigation.
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Workflow for the safe handling of m-PEG4-Amine.
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Logical approach to hazard control for m-PEG4-Amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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